Cas no 1261235-15-7 (Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride)

• Product Name: Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride
• CAS No: 1261235-15-7
• MF: C₂₀H₂₅ClF₂N₂
• MW: 366.875711202621
• CID: 2170677
• Update Time: 2025-05-20

Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride
• N,N-Bis(4-fluorobenzyl)-1-(piperidin-2-yl)methanamine hydrochloride
• SBB074490
• bis(4-fluorobenzyl)piperidin-2-ylmethylamine hydrochloride
• bis[(4-fluorophenyl)methyl](2-piperidylmethyl)amine, chloride

• Inchi： 1S/C20H24F2N2.ClH/c21-18-8-4-16(5-9-18)13-24(15-20-3-1-2-12-23-20)14-17-6-10-19(22)11-7-17;/h4-11,20,23H,1-3,12-15H2;1H
• InChI Key： LSJIJWYPBHZDLW-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CN(CC1C=CC(=CC=1)F)CC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 326
• Topological Polar Surface Area: 15.3

Additional information on Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride

Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride: A Comprehensive Overview

Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride, commonly referred to by its CAS number 1261235-15-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a tertiary amine, characterized by its unique structure that combines a piperidine ring with two 4-fluorobenzyl groups. The molecule's structure, which includes a piperidine moiety, a central methyl group, and two benzyl substituents with fluorine atoms, contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride in the development of novel therapeutic agents. The compound's ability to act as a precursor or intermediate in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have investigated its role in the creation of ligands for G-protein coupled receptors (GPCRs), which are critical targets in drug discovery due to their involvement in various physiological processes.

The synthesis of Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride involves multi-step reactions that emphasize the importance of stereochemistry and regioselectivity. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to optimize the production process, ensuring high yields and purity. These advancements not only enhance the compound's applicability but also align with the growing demand for sustainable and efficient chemical manufacturing practices.

In terms of pharmacological properties, Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride has demonstrated potential as a modulator of ion channels and enzymes involved in neurological disorders. Preclinical studies have shown that it exhibits selectivity towards certain targets, making it a promising candidate for the development of treatments for conditions such as epilepsy and chronic pain. Furthermore, its ability to cross the blood-brain barrier suggests that it could be effective in targeting central nervous system disorders.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed key interactions between Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride and its target proteins, providing insights into its binding affinity and selectivity. These findings are crucial for guiding further optimization efforts aimed at improving the compound's therapeutic profile.

Another area of interest is the environmental impact and biodegradability of Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride. As concerns about chemical waste and pollution grow, researchers are increasingly focusing on assessing the ecological footprint of synthetic compounds. Studies indicate that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, Bis-(4-fluoro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride (CAS No: 1261235-15) represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its role as an intermediate in drug development, combined with advancements in synthetic methods and pharmacological insights, underscores its significance in contemporary chemical research.